Cas no 932354-78-4 (ethyl 3-(3-chlorophenyl)sulfamoyl-1-benzothiophene-2-carboxylate)

• Product Name: ethyl 3-(3-chlorophenyl)sulfamoyl-1-benzothiophene-2-carboxylate
• CAS No: 932354-78-4
• MF: C₁₇H₁₄ClNO₄S₂
• MW: 395.88036108017
• CID: 5442057
• Update Time: 2025-06-08

ethyl 3-(3-chlorophenyl)sulfamoyl-1-benzothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• BREBTKGEDCUXJL-UHFFFAOYSA-N
• ethyl 3-(3-chlorophenyl)sulfamoyl-1-benzothiophene-2-carboxylate

• Inchi： 1S/C17H14ClNO4S2/c1-2-23-17(20)15-16(13-8-3-4-9-14(13)24-15)25(21,22)19-12-7-5-6-11(18)10-12/h3-10,19H,2H2,1H3
• InChI Key： BREBTKGEDCUXJL-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)SC2=CC=CC=C2C=1S(NC1=CC=CC(Cl)=C1)(=O)=O

Additional information on ethyl 3-(3-chlorophenyl)sulfamoyl-1-benzothiophene-2-carboxylate

Professional Introduction to Ethyl 3-(3-chlorophenyl)sulfamoyl-1-benzothiophene-2-carboxylate (CAS No. 932354-78-4)

Ethyl 3-(3-chlorophenyl)sulfamoyl-1-benzothiophene-2-carboxylate (CAS No. 932354-78-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its complex aromatic structure, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its molecular framework, incorporating both benzothiophene and sulfamoyl functional groups, positions it as a versatile building block for the development of novel therapeutic agents.

The benzothiophene core is a well-documented scaffold in drug discovery, known for its ability to interact with biological targets such as enzymes and receptors. The presence of the sulfamoyl group further enhances its pharmacological potential by introducing polar and charged interactions, which are critical for binding affinity and selectivity. The ethyl ester at the carboxyl position provides an additional layer of modularity, allowing for further chemical modifications to tailor its biological activity.

In recent years, there has been a surge in research focusing on heterocyclic compounds derived from benzothiophene due to their demonstrated efficacy in treating a range of diseases. Studies have highlighted the sulfamoyl-substituted benzothiophenes as promising candidates for anti-inflammatory, anticancer, and antimicrobial applications. The chlorophenyl moiety in Ethyl 3-(3-chlorophenyl)sulfamoyl-1-benzothiophene-2-carboxylate is particularly noteworthy, as it has been shown to influence the electronic properties and binding characteristics of the molecule.

One of the most compelling aspects of this compound is its potential in modulating enzyme activity. For instance, research has indicated that derivatives of benzothiophene sulfonamides can exhibit inhibitory effects on key enzymes involved in inflammatory pathways. This has led to investigations into their use as novel anti-inflammatory agents. The specific arrangement of functional groups in Ethyl 3-(3-chlorophenyl)sulfamoyl-1-benzothiophene-2-carboxylate suggests that it may interact with enzymes in a manner that disrupts inflammatory cascades.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the benzothiophene core efficiently. The introduction of the sulfamoyl group and subsequent esterification steps are critical milestones in the synthesis process, each requiring optimization to ensure high yield and purity.

Recent advancements in computational chemistry have also played a pivotal role in understanding the structural and functional properties of Ethyl 3-(3-chlorophenyl)sulfamoyl-1-benzothiophene-2-carboxylate. Molecular modeling studies have provided insights into how different substituents affect the molecule's binding affinity and pharmacokinetic behavior. These computational approaches have complemented experimental work by predicting potential interactions with biological targets, thereby accelerating the drug discovery process.

The pharmaceutical industry has shown particular interest in developing small molecules that can modulate protein-protein interactions (PPIs). Benzothiophene derivatives are emerging as effective tools in this regard due to their ability to disrupt aberrant protein interactions involved in diseases such as cancer and neurodegeneration. The unique structural features of Ethyl 3-(3-chlorophenyl)sulfamoyl-1-benzothiophene-2-carboxylate make it a promising candidate for further exploration as a PPI modulator.

In conclusion, Ethyl 3-(3-chlorophenyl)sulfamoyl-1-benzothiophene-2-carboxylate represents a significant advancement in medicinal chemistry. Its complex molecular architecture offers a rich framework for designing novel therapeutic agents with diverse biological activities. As research continues to uncover new applications for benzothiophene derivatives, compounds like this one are poised to play a crucial role in addressing unmet medical needs.